Cas no 5945-45-9 (Miliacin)
Miliacin structure
Product Name:Miliacin
CAS No:5945-45-9
MF:C31H52O
MW:440.743989944458
CID:375764
PubChem ID:15560540
Update Time:2025-04-19
Miliacin Chemical and Physical Properties
Names and Identifiers
-
- Miliacin
- (3β)-3-Methoxyolean-18-ene
- (3.BETA.)-3-METHOXYOLEAN-18-ENE
- Olean-18-ene, 3-methoxy-, (3beta)-
- 3beta-Methoxyolean-18-ene
- (3S,4aR,6aS,6aR,6bR,8aR,14aR,14bR)-3-methoxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,9,10,13,14,14a-tetradecahydropicene
- 4V0WZN086V
- UNII-4V0WZN086V
- OLEAN-18-ENE, 3-METHOXY-, (3.BETA.)-
- 5945-45-9
- 3 beta-methoxyolean-18-ene
- SCHEMBL16177130
- (3BETA)-3-METHOXYOLEAN-18-ENE
- 3-Methoxy-(3beta)-Olean-18-ene
- Panicol
- 3b-Methoxy-18-oleanene
-
- Inchi: 1S/C31H52O/c1-26(2)16-17-28(5)18-19-30(7)21(22(28)20-26)10-11-24-29(6)14-13-25(32-9)27(3,4)23(29)12-15-31(24,30)8/h20-21,23-25H,10-19H2,1-9H3/t21-,23+,24-,25+,28-,29+,30-,31-/m1/s1
- InChI Key: YZBNXQLCEJJXSC-LZBBLKFASA-N
- SMILES: O(C)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)C=C4[C@H]3CC[C@@H]12
Computed Properties
- Exact Mass: 440.401816278g/mol
- Monoisotopic Mass: 440.401816278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.7
- Topological Polar Surface Area: 9.2Ų
Miliacin Security Information
- Hazardous Material transportation number:NONH for all modes of transport
Miliacin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82261-10MG |
Miliacin |
5945-45-9 | 10mg |
¥6167.12 | 2024-12-30 | ||
| Biosynth | FAA94545-1 mg |
Miliacin |
5945-45-9 | 1mg |
$160.00 | 2023-01-04 | ||
| Biosynth | FAA94545-2 mg |
Miliacin |
5945-45-9 | 2mg |
$250.00 | 2023-01-04 | ||
| Biosynth | FAA94545-5 mg |
Miliacin |
5945-45-9 | 5mg |
$400.00 | 2023-01-04 | ||
| Biosynth | FAA94545-10 mg |
Miliacin |
5945-45-9 | 10mg |
$600.00 | 2023-01-04 | ||
| Biosynth | FAA94545-25 mg |
Miliacin |
5945-45-9 | 25mg |
$1,250.00 | 2023-01-04 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL82261-10MG |
5945-45-9 | 10MG |
¥6616.59 | 2023-01-14 | |||
| PhytoLab | 82261-50mg |
Miliacin |
5945-45-9 | ≥ 98.0 % | 50mg |
€1170 | 2023-10-25 | |
| PhytoLab | 82261-250mg |
Miliacin |
5945-45-9 | ≥ 98.0 % | 250mg |
€5525 | 2023-10-25 | |
| PhytoLab | 82261-500mg |
Miliacin |
5945-45-9 | ≥ 98.0 % | 500mg |
€10400 | 2023-10-25 |
Miliacin Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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